Cas no 79324-78-0 (Ethanone, 1-[3-bromo-4-(methylthio)phenyl]-)

Ethanone, 1-[3-bromo-4-(methylthio)phenyl]-, is a brominated aromatic ketone derivative featuring a methylthio substituent at the para position relative to the carbonyl group. This compound is of interest in synthetic organic chemistry due to its functional groups, which make it a versatile intermediate for further derivatization. The presence of both bromine and methylthio moieties offers opportunities for selective cross-coupling reactions, nucleophilic substitutions, or oxidation transformations. Its well-defined structure ensures consistent reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, or materials science research. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.

Ethanone, 1-[3-bromo-4-(methylthio)phenyl]- structure

79324-78-0 structure

Product Name:Ethanone, 1-[3-bromo-4-(methylthio)phenyl]-

CAS No:79324-78-0

MF:C₉H₉BrOS

MW:245.136160612106

CID:1796672

PubChem ID:59631103

Update Time:2025-06-06

Ethanone, 1-[3-bromo-4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[3-bromo-4-(methylthio)phenyl]-
- 1-(3-bromo-4-(methylthio)phenyl)ethanone
- SCHEMBL2712115
- 1-[3-Bromo-4-(methylthio)phenyl]ethanone
- 1-(3-bromo-4-methylsulfanylphenyl)ethanone
- DTXSID401273696
- CBTKWQDQVWVZQK-UHFFFAOYSA-N
- 1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one
- MFCD17247671
- EN300-749103
- DB-336689
- AKOS012208628
- 79324-78-0
- Inchi： 1S/C9H9BrOS/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-5H,1-2H3
- InChI Key： CBTKWQDQVWVZQK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C)=O)C=CC=1SC

Computed Properties

Exact Mass: 243.95575g/mol
Monoisotopic Mass: 243.95575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.4Å²

Ethanone, 1-[3-bromo-4-(methylthio)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-749103-0.05g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	0.05g	$259.0	2024-05-23
Enamine	EN300-749103-0.1g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	0.1g	$386.0	2024-05-23
Enamine	EN300-749103-0.25g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	0.25g	$552.0	2024-05-23
Enamine	EN300-749103-0.5g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	0.5g	$870.0	2024-05-23
Enamine	EN300-749103-1.0g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	1.0g	$1113.0	2024-05-23
Enamine	EN300-749103-2.5g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	2.5g	$2185.0	2024-05-23
Enamine	EN300-749103-5.0g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	5.0g	$3231.0	2024-05-23
Enamine	EN300-749103-10.0g	1-[3-bromo-4-(methylsulfanyl)phenyl]ethan-1-one	79324-78-0	95%	10.0g	$4791.0	2024-05-23